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Compound of Interest

Compound Name: Lansoprazole Sulfone-d4

Cat. No.: B602663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lansoprazole Sulfone-d4 is the deuterated analog of Lansoprazole Sulfone, a primary active

metabolite of the proton pump inhibitor (PPI) Lansoprazole.[1] Lansoprazole and its

metabolites are widely used in the treatment of acid-related gastrointestinal disorders such as

gastric ulcers, duodenal ulcers, and gastroesophageal reflux disease (GERD).[2] The

therapeutic action of Lansoprazole is attributed to its irreversible inhibition of the H+/K+-

ATPase (proton pump) in gastric parietal cells.[3] Lansoprazole itself is a prodrug that is

converted to its active forms, including the sulfone metabolite, in the acidic environment of the

parietal cell canaliculus.[3] The incorporation of deuterium (d4) in the benzimidazole ring of

Lansoprazole Sulfone provides a valuable tool for metabolic and pharmacokinetic studies,

serving as an internal standard for quantitative analysis due to its distinct mass. This guide

provides a comprehensive overview of the chemical properties, structure, and relevant

experimental methodologies for Lansoprazole Sulfone-d4.

Chemical Properties and Structure
Lansoprazole Sulfone-d4 is characterized by the substitution of four hydrogen atoms with

deuterium on the benzimidazole moiety of the Lansoprazole Sulfone structure. This isotopic

labeling minimally alters the chemical properties of the molecule while significantly increasing

its mass, making it an ideal internal standard for mass spectrometry-based assays.
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Table 1: Chemical and Physical Properties of
Lansoprazole Sulfone-d4

Property Value Reference

Chemical Name

2-[[[3-methyl-4-(2,2,2-

trifluoroethoxy)-2-

pyridinyl]methyl]sulfonyl]-1H-

benzimidazole-4,5,6,7-d4

[4]

Synonyms
Lansoprazole Sulfone-D4, AG-

1813-d4
[2][5]

CAS Number 1184999-77-6 [5]

Molecular Formula C₁₆H₁₀D₄F₃N₃O₃S [5]

Molecular Weight 389.39 g/mol

Appearance White Solid [4]

Solubility
Soluble in DMSO and

Methanol.
[4]

Storage Store at 2-8°C. [4]

Chemical Structure
The chemical structure of Lansoprazole Sulfone-d4 is depicted below. The four deuterium

atoms are located on the benzene ring of the benzimidazole group.
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General Synthesis Workflow for Lansoprazole Sulfone
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Proton Pump Inhibition by Lansoprazole Metabolites
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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